Cas no 387860-49-3 (2-(2-Fluoro-phenyl)-benzofuran)

• Product Name: 2-(2-Fluoro-phenyl)-benzofuran
• CAS No: 387860-49-3
• MF: C₁₄H₉FO
• MW: 212.219067335129
• CID: 5234617
• PubChem ID: 22768918
• Update Time: 2026-03-08

2-(2-Fluoro-phenyl)-benzofuran Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluoro-phenyl)-benzofuran

• Inchi： 1S/C14H9FO/c15-12-7-3-2-6-11(12)14-9-10-5-1-4-8-13(10)16-14/h1-9H
• InChI Key： PIIKJVRPOFDPQU-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C=C1C1=CC=CC=C1F

Computed Properties

• Exact Mass: 212.063743068g/mol
• Monoisotopic Mass: 212.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 13.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids

Additional information on 2-(2-Fluoro-phenyl)-benzofuran

Recent Advances in the Study of 2-(2-Fluoro-phenyl)-benzofuran (CAS: 387860-49-3) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-Fluoro-phenyl)-benzofuran (CAS: 387860-49-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a benzofuran core substituted with a 2-fluorophenyl group, exhibits promising biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological profile, and exploring its potential as a lead compound for drug development.

One of the key areas of investigation has been the role of 2-(2-Fluoro-phenyl)-benzofuran in modulating inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the NF-κB signaling pathway, a critical regulator of inflammation. The researchers used in vitro and in vivo models to show that 2-(2-Fluoro-phenyl)-benzofuran reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and low toxicity.

In the realm of oncology, 2-(2-Fluoro-phenyl)-benzofuran has shown promise as an anticancer agent. A recent study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits potent cytotoxic activity against a panel of cancer cell lines, including breast, lung, and colon cancer cells. Mechanistic studies revealed that it induces apoptosis via the intrinsic mitochondrial pathway and inhibits cell cycle progression at the G2/M phase. Furthermore, molecular docking simulations suggested that the compound interacts with key residues in the ATP-binding pocket of cyclin-dependent kinases (CDKs), providing a plausible explanation for its antiproliferative effects.

Another exciting development is the exploration of 2-(2-Fluoro-phenyl)-benzofuran as an antimicrobial agent. A 2024 study in Antimicrobial Agents and Chemotherapy demonstrated its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The compound was found to disrupt bacterial cell membrane integrity and inhibit biofilm formation, making it a potential candidate for addressing the growing challenge of antibiotic resistance.

Recent synthetic efforts have also focused on optimizing the structure of 2-(2-Fluoro-phenyl)-benzofuran to enhance its biological activity and reduce off-target effects. A study in European Journal of Medicinal Chemistry described the synthesis of a series of analogs with modifications at the benzofuran core and the fluorophenyl moiety. Structure-activity relationship (SAR) analysis identified key pharmacophores responsible for the compound's biological activity, paving the way for the development of more potent and selective derivatives.

In conclusion, the growing body of research on 2-(2-Fluoro-phenyl)-benzofuran (CAS: 387860-49-3) underscores its potential as a versatile scaffold for drug discovery. Its ability to target multiple biological pathways, coupled with its favorable pharmacokinetic profile, makes it a promising candidate for further development. Future studies should focus on advancing the compound through preclinical and clinical trials to fully realize its therapeutic potential.